(2-FLUOROPHENYL)[4-(2-NAPHTHYLMETHYL)PIPERAZINO]METHANONE

• IUPAC Name: (2-fluorophenyl)-[4-(naphthalen-2-ylmethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C22H21FN2O/c23-21-8-4-3-7-20(21)22(26)25-13-11-24(12-14-25)16-17-9-10-18-5-1-2-6-19(18)15-17/h1-10,15H,11-14,16H2
• InChI Key: CGTVRVNJBIYHHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=CC=CC=C3C=C2)C(=O)C4=CC=CC=C4F
• Molecular Formula: C22H21FN2O
• Molecular Weight: 348.4 g/mol

Description

(2-Fluorophenyl)[4-(2-naphthylmethyl)piperazino]methanone is a piperazine-derived compound featuring a methanone core. The piperazine ring is substituted at the 4-position with a 2-naphthylmethyl group, while the aryl component is a 2-fluorophenyl moiety. This structure combines lipophilic (naphthyl) and electron-withdrawing (fluorine) elements, which may enhance receptor binding affinity and metabolic stability compared to simpler analogs. Piperazine derivatives are widely explored in medicinal chemistry for their pharmacological versatility, particularly in targeting central nervous system (CNS) receptors, enzymes, and ion channels .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Fluorophenyl)[4-(2-naphthylmethyl)piperazino]methanone typically involves the reaction of 2-fluorobenzoyl chloride with 4-(2-naphthylmethyl)piperazine. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

In an industrial setting, the production of (2-Fluorophenyl)[4-(2-naphthylmethyl)piperazino]methanone may involve the use of automated reactors and continuous flow systems to optimize the reaction conditions and increase the yield. The use of high-purity starting materials and stringent quality control measures are essential to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(2-Fluorophenyl)[4-(2-naphthylmethyl)piperazino]methanone can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atom in the fluorophenyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

Chemistry

In chemistry, (2-Fluorophenyl)[4-(2-naphthylmethyl)piperazino]methanone is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound is studied for its potential interactions with biological macromolecules. It can be used as a probe to study the binding sites of proteins and enzymes, providing insights into their structure and function.

Medicine

In the field of medicine, (2-Fluorophenyl)[4-(2-naphthylmethyl)piperazino]methanone is investigated for its potential therapeutic applications. It may exhibit pharmacological activities such as anti-inflammatory, analgesic, or anticancer properties, making it a candidate for drug development.

Industry

In industrial applications, this compound can be used as a precursor for the synthesis of specialty chemicals and materials. Its unique chemical properties make it suitable for use in the production of polymers, coatings, and other advanced materials.

Mechanism of Action

The mechanism of action of (2-Fluorophenyl)[4-(2-naphthylmethyl)piperazino]methanone involves its interaction with specific molecular targets in biological systems. The compound may bind to receptors or enzymes, modulating their activity and triggering a cascade of biochemical events. The exact pathways and targets involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Variations

The table below summarizes structural differences between the target compound and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Reference
(2-Fluorophenyl)[4-(2-naphthylmethyl)piperazino]methanone (Target)	C₂₂H₂₀FN₂O*	~364.42*	2-Fluorophenyl, 2-naphthylmethyl	N/A
4-(4-Aminophenyl)piperazin-1-ylmethanone	C₁₅H₁₆N₃O₂	282.31	4-Aminophenyl, furan-2-yl
3-([4-(2-Fluorophenyl)piperazino]methyl)-4-(4-methoxyphenyl)-1-phenyl-2-azetanone	C₂₇H₂₈FN₃O₂	445.53	2-Fluorophenyl, 4-methoxyphenyl, azetanone core
2-(4-Benzhydrylpiperazino)-1-(4-fluorophenyl)-1-ethanone O-methyloxime	C₂₆H₂₈FN₃O	417.50	Benzhydryl, 4-fluorophenyl, O-methyloxime
[4-(4-Fluorophenyl)sulfonylpiperazin-1-yl][3-(trifluoromethyl)phenyl]methanone	C₁₈H₁₅F₄N₂O₃S	415.38	4-Fluorophenyl sulfonyl, 3-(trifluoromethyl)phenyl
(4-Chloro-3-nitrophenyl)[4-(2-fluorophenyl)piperazin-1-yl]methanone	C₁₇H₁₅ClFN₃O₃	364.77	4-Chloro-3-nitrophenyl, 2-fluorophenyl

Structural Insights:

• Naphthyl vs.
• Fluorophenyl Positioning : The 2-fluorophenyl group is common across analogs (e.g., ). Fluorine’s electronegativity may enhance binding to aromatic π-systems in biological targets .
• Core Modifications: The azetanone ring in introduces conformational rigidity, contrasting with the flexible methanone core of the target compound .

Physicochemical and Pharmacological Properties

Physicochemical Comparisons:

• Lipophilicity : The naphthyl group likely increases logP (>4.5 estimated) compared to furan-2-yl (logP ~2.8) or sulfonyl-containing analogs (logP ~3.5) .
• Molecular Weight: The target compound (~364 g/mol) is mid-range, while azetanone derivatives (, g/mol) may face challenges in bioavailability due to higher molecular weight .

Pharmacological Insights:

• Receptor Affinity : Piperazine derivatives often target serotonin (5-HT), dopamine, or adrenergic receptors. The naphthyl group may enhance binding to G protein-coupled receptors (GPCRs) due to its bulky aromatic surface .
• Enzyme Inhibition : Sulfonyl and nitro groups () are associated with kinase or protease inhibition, whereas the target compound’s naphthyl group might favor CNS targets .

Biological Activity

The compound (2-FLUOROPHENYL)[4-(2-NAPHTHYLMETHYL)PIPERAZINO]METHANONE is a synthetic organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into its biological activity, exploring its mechanisms of action, pharmacological applications, and relevant research findings.

Chemical Structure

The molecular structure of the compound can be represented as follows:

• IUPAC Name: (2-Fluorophenyl)[4-(2-naphthylmethyl)piperazino]methanone
• Molecular Formula: C19H20FN3O
• Molecular Weight: 329.38 g/mol

Structural Features

The compound consists of a fluorophenyl group and a naphthylmethyl piperazine moiety, which contribute to its unique chemical properties and biological activities.

The biological activity of this compound is primarily attributed to its interaction with various molecular targets, including receptors and enzymes. It is believed to modulate signaling pathways that are crucial in several physiological processes. The specific mechanisms include:

• Receptor Binding: The compound may bind to neurotransmitter receptors, influencing neuronal activity and potentially offering therapeutic effects in mental health disorders.
• Enzyme Inhibition: It has shown promise as an inhibitor of certain enzymes involved in metabolic pathways, which could lead to applications in cancer therapy and anti-inflammatory treatments.

Pharmacological Applications

Research indicates several potential pharmacological applications for this compound:

• Antidepressant Activity: Preliminary studies suggest that the compound may exhibit antidepressant-like effects by modulating serotonin and dopamine pathways.
• Anticancer Properties: The compound has been investigated for its ability to inhibit tumor cell proliferation, making it a candidate for cancer treatment.
• Anti-inflammatory Effects: There is evidence supporting its role in reducing inflammation, which could be beneficial in treating inflammatory diseases.

In Vitro Studies

• Antimelanogenic Activity:
  • A study evaluated the compound's effects on tyrosinase activity, revealing significant inhibition with an IC50 value of 0.18 μM, which is substantially more effective than the reference compound kojic acid (IC50 = 17.76 μM) .
• Cell Proliferation Assays:
  • In vitro assays demonstrated that the compound could inhibit the proliferation of various cancer cell lines, indicating potential as an anticancer agent.

In Vivo Studies

Research involving animal models has shown promising results regarding the antidepressant effects of the compound. Behavioral tests indicated improvements in depressive-like symptoms when administered at specific dosages.

Comparative Analysis with Similar Compounds

Compound Name	Structure	Biological Activity	Reference
(2-FLUOROPHENYL)[4-(2-NAPHTHYLMETHYL)PIPERAZINO]METHANONE	Structure	Antidepressant, Anticancer
4-(4-FLUOROBENZYL)PIPERAZINOMETHANONE	Structure	Tyrosinase Inhibitor
4-(2-FLUOROPHENYL)PIPERAZINOMETHANONE	Structure	Anti-inflammatory